Cas no 4280-49-3 (1,6-Hexanedione,1,6-bis(4-methoxyphenyl)-)

• Product Name: 1,6-Hexanedione,1,6-bis(4-methoxyphenyl)-
• CAS No: 4280-49-3
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 334991
• PubChem ID: 229241
• Update Time: 2025-04-19

1,6-Hexanedione,1,6-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanedione,1,6-bis(4-methoxyphenyl)-
• 1,6-bis(4-methoxyphenyl)hexane-1,6-dione
• 1,4-bis(phenylthio)hexane
• 1,6-b
• 1,6-bis(4-methoxyphenyl)hexa-1,6-dione
• 1,6-Bis-(4-methoxy-phenyl)-hexan-1,6-dion
• 1,6-Bis-(4-methoxy-phenyl)-hexandion-(1,6)
• 1,6-Bis(phenylthio)hexan
• 1,6-bis(phenylthio)hexane
• 1,6-bis(p-methoxyphenyl)-1,6-hexanedione
• 1,6-bis(thiophenyl)hexane
• 1,6-Bis-phenylmercapto-hexan
• 1,6-bis-phenylsulfanyl-hexane
• AGN-PC-000FM9
• Benzene, 1,1'-[1,6-hexanediylbis(thio)]bis-
• CTK1F7446
• SureCN5169003
• AKOS005460386
• SCHEMBL3171960
• DTXSID70962707
• NSC22676
• NSC-22676
• 4280-49-3
• 1,6-Bis(4-methoxyphenyl)-1,6-hexanedione

• Inchi： 1S/C20H22O4/c1-23-17-11-7-15(8-12-17)19(21)5-3-4-6-20(22)16-9-13-18(24-2)14-10-16/h7-14H,3-6H2,1-2H3
• InChI Key： JQRBVENMUYHRHT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CCCCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 326.15186
• Monoisotopic Mass: 326.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 500.7°C at 760 mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.545
• PSA: 52.6
• LogP: 4.32980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones